Cas no 2138006-34-3 ({7-methyl-4H-indeno2,1-d1,2oxazol-3-yl}methanethiol)

• Product Name: {7-methyl-4H-indeno2,1-d1,2oxazol-3-yl}methanethiol
• CAS No: 2138006-34-3
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 6473067
• PubChem ID: 165481600
• Update Time: 2025-07-08

{7-methyl-4H-indeno2,1-d1,2oxazol-3-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {7-methyl-4H-indeno2,1-d1,2oxazol-3-yl}methanethiol
• EN300-1117086
• {7-methyl-4H-indeno[2,1-d][1,2]oxazol-3-yl}methanethiol
• 2138006-34-3

• Inchi： 1S/C12H11NOS/c1-7-2-3-8-5-10-11(6-15)13-14-12(10)9(8)4-7/h2-4,15H,5-6H2,1H3
• InChI Key： SKFDPDHUBMUKDB-UHFFFAOYSA-N
• SMILES： SCC1C2=C(C3C=C(C)C=CC=3C2)ON=1

Computed Properties

• Exact Mass: 217.05613515g/mol
• Monoisotopic Mass: 217.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Additional information on {7-methyl-4H-indeno2,1-d1,2oxazol-3-yl}methanethiol

7-Methyl-4H-indeno[2,1-d][1,2]oxazol-3-yl methanethiol: A Comprehensive Overview

The compound with CAS No. 2138006-34-3, commonly referred to as 7-methyl-4H-indeno[2,1-d][1,2]oxazol-3-yl methanethiol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and drug development. In this article, we will delve into its structural characteristics, synthetic methods, and recent advancements in its utilization.

7-Methyl-4H-indeno[2,1-d][1,2]oxazol-3-yl methanethiol is a derivative of the indeno[2,1-d][1,2]oxazole class of heterocyclic compounds. The indeno[2,1-d][1,2]oxazole framework is a fused bicyclic system consisting of an indene ring and an oxazole ring. The presence of the methyl group at the 7-position and the methanethiol substituent at the 3-position introduces unique electronic and steric properties to the molecule. These features make it a promising candidate for various applications in organic electronics and medicinal chemistry.

Recent studies have highlighted the potential of indeno[2,1-d][1,2]oxazole derivatives as building blocks for advanced materials. For instance, researchers have explored their use in the development of novel semiconducting polymers and organic light-emitting diodes (OLEDs). The incorporation of 7-methyl-4H-indeno[2,1-d][1,2]oxazol-3-yl methanethiol into polymer backbones has been shown to enhance charge transport properties and improve device performance. This is attributed to the molecule's ability to facilitate efficient electron delocalization due to its conjugated π-system.

In addition to its role in materials science, 7-methyl-4H-indeno[2,1-d][1,2]oxazol-3-yl methanethiol has also been investigated for its potential in medicinal chemistry. The compound's unique structure allows for interactions with biological systems at a molecular level. Recent research has focused on its ability to act as a ligand in metalloenzyme mimics and its potential as a lead compound for drug discovery. Its sulfur-containing thiol group makes it particularly interesting for applications involving redox-active systems.

The synthesis of 7-methyl-4H-indeno[2,1-d][1,2]oxazol-3-yl methanethiol typically involves a multi-step process that combines principles from heterocyclic chemistry and organometallic synthesis. Key steps include the formation of the indeno[2,1-d][1,2]oxazole core through cyclization reactions followed by functionalization at specific positions. The introduction of the methyl group and thiol substituent requires precise control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, 7-methyl-4H-indeno[2,1-d][1,2]oxazol-3-yl methanethiol exhibits favorable properties that align with green chemistry principles. Its synthesis can be optimized to minimize waste generation and energy consumption. Furthermore, its application in sustainable materials development underscores its role in promoting environmentally friendly technologies.

In conclusion,7-methyl-4H-indeno[2,1-d][1,2]oxazol-3-yl methanethiol stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in both academic research and industrial innovation. As research continues to uncover new possibilities for this compound,indeno[2,1-d][1,2]oxazole derivatives are poised to play an increasingly important role in shaping the future of organic electronics and medicinal chemistry.